Cas no 4230-07-3 (11-pentylsulfanylundecanoic Acid)

• Product name: 11-pentylsulfanylundecanoic Acid
• CAS No: 4230-07-3
• MF: C₁₆H₃₂O₂S
• MW: 288.489084243774
• CID: 927963
• PubChem ID: 229559

11-pentylsulfanylundecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 11-pentylsulfanylundecanoic Acid
• 11-(pentylsulfanyl)undecanoic acid; NSC23326; AC1L5HKG; AC1Q5WBG; CTK4I6004; AR-1C0330; NSC-23326; AG-J-80146;
• 11-(pentylsulfanyl)undecanoic acid
• DTXSID40281876
• NSC-23326
• 4230-07-3
• NSC23326

• Inchi： InChI=1S/C16H32O2S/c1-2-3-11-14-19-15-12-9-7-5-4-6-8-10-13-16(17)18/h2-15H2,1H3,(H,17,18)
• InChI Key： PANHTJIDGYRXHD-UHFFFAOYSA-N
• SMILES： CCCCCSCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 288.21246
• Monoisotopic Mass: 288.21230143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3
• LogP: 5.50530